Resazurin

• CAS No.: 550-82-3
• Product Name: Resazurin
• Molecular Formula: C12H7NO4
• Molecular Weight: 229.19 g/mol
• IUPAC Name: 7-hydroxy-10-oxidophenoxazin-10-ium-3-one
• Standard InChI: InChI=1S/C12H7NO4/c14-7-1-3-9-11(5-7)17-12-6-8(15)2-4-10(12)13(9)16/h1-6,14H
• Standard InChIKey: PLXBWHJQWKZRKG-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1O)OC3=CC(=O)C=CC3=[N+]2[O-]
• Canonical SMILES: C1=CC2=C(C=C1O)OC3=CC(=O)C=CC3=[N+]2[O-]
• Appearance: Solid powder
• Description: Resazurin is an oxidation-reduction indicator in cell viability.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Alamar Blue; AlamarBlue; diazoresorcinol; reazurin; reazurine; resazurin
• Reference: 1: Lin S, Yang L, Chen G, Li B, Chen D, Li L, Xu Z. Pathogenic features and characteristics of food borne pathogens biofilm: Biomass, viability and matrix. Microb Pathog. 2017 Oct;111:285-291. doi: 10.1016/j.micpath.2017.08.005. Epub 2017 Aug 9. Review. PubMed PMID: 28803003.; 2: Riss TL, Moravec RA, Niles AL, Duellman S, Benink HA, Worzella TJ, Minor L. Cell Viability Assays. 2013 May 1 [updated 2016 Jul 1]. In: Sittampalam GS, Coussens NP, Brimacombe K, Grossman A, Arkin M, Auld D, Austin C, Baell J, Bejcek B, Chung TDY, Dahlin JL, Devanaryan V, Foley TL, Glicksman M, Hall MD, Hass JV, Inglese J, Iversen PW, Kahl SD, Kales SC, Lal-Nag M, Li Z, McGee J, McManus O, Riss T, Trask OJ Jr., Weidner JR, Xia M, Xu X, editors. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences; 2004-. Available from http://www.ncbi.nlm.nih.gov/books/NBK144065/ PubMed PMID: 23805433.; 3: Hall MD, Simeonov A, Davis MI. Avoiding Fluorescence Assay Interference-The Case for Diaphorase. Assay Drug Dev Technol. 2016 Apr;14(3):175-9. doi: 10.1089/adt.2016.707. Review. PubMed PMID: 27078679; PubMed Central PMCID: PMC4840916.; 4: Coban AY, Deveci A, Sunter AT, Palomino JC, Martin A. Resazurin microtiter assay for isoniazid, rifampicin, ethambutol and streptomycin resistance detection in Mycobacterium tuberculosis: Updated meta-analysis. Int J Mycobacteriol. 2014 Dec;3(4):230-41. doi: 10.1016/j.ijmyco.2014.09.002. Epub 2014 Sep 29. Review. PubMed PMID: 26786621.; 5: Alnimr AM. Dormancy models for Mycobacterium tuberculosis: A minireview. Braz J Microbiol. 2015 Jul 1;46(3):641-7. doi: 10.1590/S1517-838246320140507. eCollection 2015 Jul-Sep. Review. PubMed PMID: 26413043; PubMed Central PMCID: PMC4568887.; 6: Pantanella F, Valenti P, Natalizi T, Passeri D, Berlutti F. Analytical techniques to study microbial biofilm on abiotic surfaces: pros and cons of the main techniques currently in use. Ann Ig. 2013 Jan-Feb;25(1):31-42. doi: 10.7416/ai.2013.1904. Review. PubMed PMID: 23435778.; 7: Rampersad SN. Multiple applications of Alamar Blue as an indicator of metabolic function and cellular health in cell viability bioassays. Sensors (Basel). 2012;12(9):12347-60. doi: 10.3390/s120912347. Epub 2012 Sep 10. Review. PubMed PMID: 23112716; PubMed Central PMCID: PMC3478843.; 8: Vega-Avila E, Pugsley MK. An overview of colorimetric assay methods used to assess survival or proliferation of mammalian cells. Proc West Pharmacol Soc. 2011;54:10-4. Review. PubMed PMID: 22423572.; 9: Matteucci E, Giampietro O. Flow cytometry study of leukocyte function: analytical comparison of methods and their applicability to clinical research. Curr Med Chem. 2008;15(6):596-603. Review. PubMed PMID: 18336274.; 10: Comhaire F, Vermeulen L. Human semen analysis. Hum Reprod Update. 1995 Jul;1(4):343-62. Review. PubMed PMID: 9080212.
• PubChem Compound: 11077
• Last Modified: Nov 11 2021